Cas no 1218791-37-7 (N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)acetamide)

• Product Name: N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)acetamide
• CAS No: 1218791-37-7
• MF: C₁₂H₁₈BN₃O₃
• MW: 263.100622653961
• MDL: MFCD12546523
• CID: 828306
• PubChem ID: 46739601
• Update Time: 2025-11-06

N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)acetamide
• 2-Acetamidopyrimidine-5-boronic acid, pinacol ester
• N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrimidinyl]Acetamide
• N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl]acetamide
• 2-Acetamidopyrimidine-5-boronic acid pinacol ester
• Acetamide, N-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-pyrimidinyl]-
• SDXPTCBMTXFYDK-UHFFFAOYSA-N
• C12H18BN3O3
• AM91170
• FCH2799498
• CS-13515
• MFCD12546523
• DA-47126
• CS-M2507
• AKOS016004750
• 1218791-37-7
• DTXSID60675197
• MB11992
• 2-Acetamidopyrimidine-5-boronic acid,pinacol ester

• MDL： MFCD12546523
• Inchi： 1S/C12H18BN3O3/c1-8(17)16-10-14-6-9(7-15-10)13-18-11(2,3)12(4,5)19-13/h6-7H,1-5H3,(H,14,15,16,17)
• InChI Key： SDXPTCBMTXFYDK-UHFFFAOYSA-N
• SMILES： O1B(C2=CN=C(NC(C)=O)N=C2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 263.14400
• Monoisotopic Mass: 263.1441216g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.3

Experimental Properties

• PSA: 73.34000
• LogP: 0.80720

Additional information on N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)acetamide

Research Brief on N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)acetamide (CAS: 1218791-37-7)

In recent years, the compound N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)acetamide (CAS: 1218791-37-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative, characterized by its unique pyrimidine-acetamide structure, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and targeted therapy development. The compound's boronate ester functionality makes it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex bioactive molecules.

Recent studies have focused on the synthesis and optimization of N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)acetamide to enhance its reactivity and stability under physiological conditions. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the development of kinase inhibitors, particularly those targeting oncogenic signaling pathways. The study demonstrated that the compound's boronate group facilitates efficient cross-coupling with aryl halides, enabling the rapid assembly of diverse pyrimidine-based scaffolds with high yields and purity.

In addition to its synthetic utility, N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)acetamide has been investigated for its potential therapeutic applications. Preclinical studies have explored its incorporation into proteolysis-targeting chimeras (PROTACs), where it serves as a linker to connect target-binding ligands with E3 ubiquitin ligase recruiters. Early results suggest that the compound's stability and biocompatibility make it a promising candidate for advancing targeted protein degradation strategies.

Further research has also delved into the compound's pharmacokinetic properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported on the metabolic stability and plasma protein binding of N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)acetamide, revealing favorable characteristics for in vivo applications. The study emphasized the need for structural modifications to optimize its bioavailability and reduce potential off-target effects, paving the way for future drug development efforts.

In conclusion, N-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyrimidin-2-yl)acetamide (CAS: 1218791-37-7) represents a versatile and valuable tool in modern chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a potential therapeutic agent underscores its significance in advancing drug discovery and targeted therapies. Ongoing studies are expected to further elucidate its mechanisms of action and expand its applications in precision medicine.